Cas no 474018-94-5 (N,N-Diethyl-4-fluoro-3-nitrobenzamide)

• Product Name: N,N-Diethyl-4-fluoro-3-nitrobenzamide
• CAS No: 474018-94-5
• MF: C₁₁H₁₃FN₂O₃
• MW: 240.230926275253
• CID: 2148436
• PubChem ID: 22181444
• Update Time: 2025-07-22

N,N-Diethyl-4-fluoro-3-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• N,N-diethyl-4-fluoro-3-nitrobenzamide
• MRVFZPHNDANYPK-UHFFFAOYSA-N
• N,N-Diethyl-4-fluoro-3-nitro-benzamide
• AK601315
• CS-0160402
• 474018-94-5
• ZTA01894
• SCHEMBL4464468
• DS-19700
• AKOS005827778
• A1-04543
• Benzamide, N,N-diethyl-4-fluoro-3-nitro-
• DB-320608
• C75259
• N,N-Diethyl-4-fluoro-3-nitrobenzamide

• Inchi： 1S/C11H13FN2O3/c1-3-13(4-2)11(15)8-5-6-9(12)10(7-8)14(16)17/h5-7H,3-4H2,1-2H3
• InChI Key： MRVFZPHNDANYPK-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1[N+](=O)[O-])C(N(CC)CC)=O

Computed Properties

• Exact Mass: 240.09102044g/mol
• Monoisotopic Mass: 240.09102044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.1
• XLogP3: 2

Experimental Properties

• Boiling Point: 390.1±32.0°C at 760 mmHg

N,N-Diethyl-4-fluoro-3-nitrobenzamide Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Additional information on N,N-Diethyl-4-fluoro-3-nitrobenzamide

CAS No. 474018-94-5: N,N-Diethyl-4-fluoro-3-nitrobenzamide

The compound CAS No. 474018-94-5, also known as N,N-Diethyl-4-fluoro-3-nitrobenzamide, is a highly specialized organic compound with significant applications in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential utility in drug discovery and development. In this article, we will delve into the structural characteristics, synthesis methods, pharmacological properties, and recent advancements related to this compound.

N,N-Diethyl-4-fluoro-3-nitrobenzamide is an aromatic amide derivative with a benzene ring substituted by a fluoro group at the para position and a nitro group at the meta position. The amide functional group is further substituted by two ethyl groups at the nitrogen atom, giving the molecule its distinctive structure. The presence of electron-withdrawing groups such as fluoro and nitro on the benzene ring significantly influences the electronic properties of the molecule, making it an interesting candidate for various chemical reactions and biological assays.

Recent studies have highlighted the importance of N,N-Diethyl-4-fluoro-3-nitrobenzamide in medicinal chemistry. Researchers have explored its potential as a lead compound for developing novel therapeutic agents. For instance, a study published in 2023 demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting key enzymes involved in inflammatory pathways. The fluoro and nitro substituents play a crucial role in modulating the bioactivity of the molecule, making it a promising candidate for further investigation.

The synthesis of CAS No. 474018-94-5 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. A recent advancement in this area involves the use of microwave-assisted synthesis to enhance reaction efficiency and yield. This method not only reduces reaction time but also minimizes the formation of by-products, making it more environmentally friendly compared to conventional methods.

In terms of pharmacokinetics, N,N-Diethyl-4-fluoro-3-nitrobenzamide has shown favorable absorption and distribution profiles in preclinical models. Studies conducted in 2023 revealed that the compound achieves high bioavailability when administered orally, which is a critical factor for its potential use as an oral medication. Additionally, preliminary toxicity studies indicate that the compound has a relatively low toxicity profile, further supporting its suitability for therapeutic applications.

The application of computational chemistry tools has greatly enhanced our understanding of the molecular interactions of CAS No. 474018-94-5. Molecular docking studies have revealed that the compound can bind effectively to several target proteins associated with chronic diseases such as cancer and neurodegenerative disorders. These findings underscore the potential of this compound as a lead molecule for drug development.

In conclusion, N,N-Diethyl-4-fluoro-3-nitrobenzamide (CAS No. 474018-94-5) is a versatile compound with significant potential in various scientific domains. Its unique structure, combined with promising pharmacological properties, makes it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound is poised to play a pivotal role in advancing modern medicine.